Cas no 1334418-81-3 (2-chloro-5-(fluoromethyl)pyrimidine)

• Product Name: 2-chloro-5-(fluoromethyl)pyrimidine
• CAS No: 1334418-81-3
• MF: C₅H₄ClFN₂
• MW: 146.55006313324
• CID: 5158990
• PubChem ID: 71758614
• Update Time: 2026-03-04

2-chloro-5-(fluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(fluoromethyl)pyrimidine
• Z1278925496

• Inchi： 1S/C5H4ClFN2/c6-5-8-2-4(1-7)3-9-5/h2-3H,1H2
• InChI Key： ZWDSCSUUXNQANL-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)CF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• XLogP3: 1.3
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-chloro-5-(fluoromethyl)pyrimidine

Professional Introduction to 2-chloro-5-(fluoromethyl)pyrimidine (CAS No. 1334418-81-3)

2-chloro-5-(fluoromethyl)pyrimidine, identified by its CAS number 1334418-81-3, is a significant intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound, featuring a chloro substituent at the 2-position and a fluoromethyl group at the 5-position of the pyrimidine ring, has garnered considerable attention due to its versatile reactivity and potential applications in drug development.

The structural attributes of 2-chloro-5-(fluoromethyl)pyrimidine make it a valuable building block for constructing more complex molecules. The presence of both electron-withdrawing and electron-donating groups on the pyrimidine ring allows for diverse chemical transformations, including nucleophilic substitution, cross-coupling reactions, and heterocyclic ring formations. These characteristics are particularly advantageous in the synthesis of biologically active compounds.

In recent years, there has been growing interest in the use of fluorinated pyrimidines in medicinal chemistry. The fluorine atom, being highly electronegative, can influence the electronic properties of adjacent functional groups, thereby modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates. For instance, fluorine substitution has been shown to enhance metabolic stability, improve binding affinity to biological targets, and increase oral bioavailability. The fluoromethyl group in 2-chloro-5-(fluoromethyl)pyrimidine is particularly noteworthy as it can serve as a handle for further functionalization through reactions such as halogen-metal exchange or metal-catalyzed cross-coupling.

One of the most compelling applications of 2-chloro-5-(fluoromethyl)pyrimidine is in the development of antiviral and anticancer agents. Pyrimidine derivatives are well-documented for their role in inhibiting key enzymes involved in viral replication and cell proliferation. For example, compounds analogous to nucleoside analogs have been widely used in the treatment of diseases such as HIV and hepatitis B. The introduction of fluorine and chlorine substituents into these molecules can lead to enhanced efficacy and reduced toxicity compared to their unmodified counterparts.

The pharmaceutical industry has also explored the use of 2-chloro-5-(fluoromethyl)pyrimidine in the synthesis of agrochemicals. Fluorinated pyrimidines exhibit potent activity against a range of pests and pathogens, making them valuable components in crop protection formulations. The ability to modify the pyrimidine core with different substituents allows for fine-tuning of biological activity, leading to compounds that are both effective and environmentally sustainable.

Advances in synthetic methodologies have further expanded the utility of 2-chloro-5-(fluoromethyl)pyrimidine. Modern techniques such as flow chemistry and photoredox catalysis have enabled more efficient and scalable production processes. These innovations not only improve yield but also reduce waste, aligning with the growing emphasis on green chemistry principles. Additionally, computational modeling has become an indispensable tool in predicting reaction outcomes and optimizing synthetic routes.

The integration of machine learning algorithms into drug discovery pipelines has also had a transformative impact on the field. By leveraging large datasets and predictive models, researchers can identify promising candidates for further development much more rapidly than traditional methods allow. This high-throughput approach has accelerated the identification of novel therapeutic agents derived from pyrimidine scaffolds like 2-chloro-5-(fluoromethyl)pyrimidine.

In conclusion, 2-chloro-5-(fluoromethyl)pyrimidine (CAS No. 1334418-81-3) represents a cornerstone compound in modern synthetic chemistry. Its unique structural features make it an invaluable intermediate for developing a wide array of pharmaceuticals and agrochemicals. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to remain at the forefront of chemical innovation for years to come.